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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671 Get Quote

An Evaluation of Suitability and Safety for Food Applications

The quest for novel and effective food colorants is a continuous endeavor in the food industry.

While synthetic dyes provide vibrant and stable colors, consumer demand for "natural"

alternatives and concerns about the safety of some synthetic dyes have spurred research into

other coloring agents. This guide addresses the proposition of using Mordant Orange 6, a

textile dye, as an alternative to synthetic food dyes. However, a comprehensive review of the

available scientific literature reveals a critical lack of safety data for Mordant Orange 6 in the

context of food applications. This guide, therefore, serves not as an endorsement, but as a

critical comparison to highlight the rigorous safety standards that any potential food additive

must meet.

It is imperative to note that Mordant Orange 6 is not an approved food additive in any

jurisdiction. Its use in food is not supported by toxicological data and would be in violation of

food safety regulations.

Comparative Analysis: Mordant Orange 6 vs. Sunset
Yellow FCF
To illustrate the significant data gap for Mordant Orange 6, a comparison is drawn with a

widely used and extensively studied synthetic orange food dye, Sunset Yellow FCF (also

known as FD&C Yellow No. 6).
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Property Mordant Orange 6
Sunset Yellow FCF (FD&C
Yellow No. 6)

Chemical Identity

C.I. Name Mordant Orange 6 Food Yellow 3

C.I. Number 26520 15985

CAS Number 3564-27-0 2783-94-0

Chemical Class Double Azo Dye Monoazo Dye

Molecular Formula C₁₉H₁₂N₄Na₂O₆S[1] C₁₆H₁₀N₂Na₂O₇S₂[2]

Molecular Weight 470.37 g/mol [1] 452.36 g/mol [2]

Physicochemical Properties

Appearance Red-orange powder[3]
Orange-red powder or

granules[4]

Solubility in Water 80 g/L at 80°C[5] 190 g/L at 25°C[6]

Solubility in Ethanol Slightly soluble[3] Slightly soluble[4]

Stability
Stable under normal conditions

for textile dyeing.

Good stability to heat, light,

and pH changes (pH 3-8)[6].

Toxicological Data

Acute Oral Toxicity (LD₅₀) Not Available for Food Use >10,000 mg/kg in rats[7]

Genotoxicity Not Available for Food Use
No known genotoxicity in

permitted amounts[2].

Carcinogenicity Not Available for Food Use
No known carcinogenicity in

permitted amounts[2].

Reproductive & Developmental

Toxicity
Not Available for Food Use

No known developmental

toxicity in permitted

amounts[2].

Regulatory Status
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Approved for Food Use No

Yes, in the US (FD&C Yellow

No. 6) and EU (E110), among

others[8].

Acceptable Daily Intake (ADI) Not Established

0-4 mg/kg body weight

(WHO/FAO and EU)[2][9]. 3.75

mg/kg body weight (US FDA)

[2].

The Imperative of Rigorous Safety Evaluation:
Standard Experimental Protocols
For any substance to be considered for use as a food additive, it must undergo a battery of

toxicological tests to establish its safety. The following are the key experimental protocols that

would be required for Mordant Orange 6, and which have been conducted for approved dyes

like Sunset Yellow FCF.

1. Acute Oral Toxicity Study:

Protocol: Typically conducted in rodents (e.g., rats or mice) according to OECD Guideline

420, 423, or 425. A single high dose of the substance is administered orally, and the animals

are observed for a set period (usually 14 days) for signs of toxicity and mortality. The LD₅₀

(the dose lethal to 50% of the test population) is determined.

Purpose: To assess the short-term toxic effects of a substance if ingested in a large amount.

2. Genotoxicity Assays:

Protocols: A battery of in vitro and in vivo tests are required.

Ames Test (in vitro): (OECD Guideline 471) Uses strains of Salmonella typhimurium to

detect gene mutations.

In Vitro Mammalian Cell Gene Mutation Test: (OECD Guideline 476) Uses mammalian

cells to detect gene mutations.
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In Vitro Mammalian Chromosome Aberration Test: (OECD Guideline 473) Assesses the

potential to cause structural chromosome damage in cultured mammalian cells.

In Vivo Mammalian Erythrocyte Micronucleus Test: (OECD Guideline 474) Conducted in

rodents to detect damage to chromosomes or the mitotic apparatus in red blood cells.

Purpose: To determine if the substance can cause damage to the genetic material (DNA),

which could lead to cancer or heritable diseases.

3. Sub-chronic and Chronic Toxicity/Carcinogenicity Studies:

Protocol: (OECD Guidelines 408 and 452/453) The substance is administered daily in the

diet to rodents for an extended period. Sub-chronic studies last for 90 days, while

chronic/carcinogenicity studies can last for up to 2 years (the lifetime of the animal).

Researchers monitor for any adverse health effects, including the development of tumors.

Purpose: To evaluate the long-term health effects of repeated exposure to the substance,

including its potential to cause cancer.

4. Reproductive and Developmental Toxicity Studies:

Protocol: (OECD Guidelines 414, 415, 416) The substance is administered to animals before

and during pregnancy, and the effects on fertility, pregnancy, and fetal development are

assessed. The health of the offspring is also monitored.

Purpose: To determine if the substance has any adverse effects on reproduction or the

development of the fetus.

5. Metabolism and Pharmacokinetic Studies:

Protocol: These studies track the absorption, distribution, metabolism, and excretion (ADME)

of the substance in the body.

Purpose: To understand how the body processes the substance, which is crucial for

assessing its potential toxicity.

Logical Workflow for Food Dye Evaluation
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The following diagram illustrates the necessary steps for evaluating a potential new food

colorant. As shown, Mordant Orange 6 fails at the initial and most critical stage: the availability

of safety and toxicological data.

Propose New Food Colorant
(e.g., Mordant Orange 6)

Physicochemical Characterization
(Purity, Stability, etc.)

Initial Screening

Comprehensive Safety and
Toxicological Assessment

Submission of Data to
Regulatory Agencies (FDA, EFSA)

If Comprehensive Data Exists
(e.g., Sunset Yellow FCF)

No Safety Data Available

Data Search

Proceed if Characterized

Regulatory Risk Assessment

Approval and Establishment
of ADI

Favorable Outcome

Rejection for Food Use

Unfavorable Outcome

Use in Food Products

Conclusion for Mordant Orange 6
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Click to download full resolution via product page

Evaluation Pathway for a Potential Food Dye

Conclusion
Based on the current scientific evidence, Mordant Orange 6 cannot be considered a safe or

viable alternative to synthetic food dyes. The complete absence of toxicological data for its use

in food applications means that its potential risks to human health are unknown. The rigorous

testing that approved synthetic food dyes like Sunset Yellow FCF undergo serves as a

benchmark for the level of safety assurance required for any substance intentionally added to

food. Without such data, the use of Mordant Orange 6 in food would be a significant and

unacceptable risk to public health. Researchers and professionals in drug development and

food science should rely on substances that have been thoroughly evaluated and approved by

regulatory authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mordant Orange 6: A Critical Comparison with Synthetic
Food Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606671#mordant-orange-6-as-an-alternative-to-
synthetic-food-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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